Cas no 16698-35-4 (b-Tocopherol)

b-Tocopherol Properties

Names and Identifiers

• (R)-2,5,8-Trimethyl-2-((4R,8R)-4,8,12-trimethyltridecyl)chroman-6-ol
• D-β-Tocopherol
• [2R[2R*(4R*,8R*)]]-3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-benzopyran-6-ol
• 2H-1-Benzopyran-6-ol,3,4-dihydro-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-, (2R)-
• TOCOPHEROL, D-BETA-(P)
• β-Tocopherol
• (2R)-2,5,8-trimethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-ol
• 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-amine
• 2,5,8-trimethyl-2-(4,8,12-trimethyl-tridecyl)-chroman-6-ylamine
• 2H-1-Benzopyran-6-amine, 3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
• 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-amine
• AC1Q1PC7
• AG-H-02730
• CTK2H7391
• BETA-TOCOPHEROL
• d-beta-Tocopherol
• .beta.-Tocopherol
• Cumotocopherol
• p-Xylotocopherol
• WGVKWNUPNGFDFJ-DQCZWYHMSA-N
• 9U6A490501
• beta-D-Tocopherol
• +Expand

• MDL： MFCD23103042
• InChIKey： WGVKWNUPNGFDFJ-DQCZWYHMSA-N
• Inchi： 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3/t21-,22-,28-/m1/s1
• SMILES： O1C2C(C([H])([H])[H])=C([H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 416.36500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 416.365
• Heavy Atom Count: 30
• Complexity: 475
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10.3
• Topological Polar Surface Area: 29.5
• Molecular Weight: 416.7

Experimental Properties

• LogP: 8.53180
• PSA: 29.46000
• Refractive Index: 1.495
• Boiling Point: 516.3°Cat760mmHg
• Melting Point: <25°C
• Flash Point: 204.7°C
• Density: 0.933

b-Tocopherol Security Information

• Safety Instruction： 24/25
• Storage Condition：-20°C Freezer

b-Tocopherol Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%